Hythiemoside A
Hythiemoside A
Brand Name:
Vulcanchem
CAS No.:
853267-91-1
VCID:
VC0198304
InChI:
InChI=1S/C28H46O9/c1-15(30)35-14-20(31)27(4)10-8-17-16(12-27)6-7-19-26(2,3)21(9-11-28(17,19)5)37-25-24(34)23(33)22(32)18(13-29)36-25/h12,17-25,29,31-34H,6-11,13-14H2,1-5H3/t17-,18-,19-,20+,21-,22-,23+,24-,25+,27+,28+/m1/s1
SMILES:
CC(=O)OCC(C1(CCC2C(=C1)CCC3C2(CCC(C3(C)C)OC4C(C(C(C(O4)CO)O)O)O)C)C)O
Molecular Formula:
C28H46O9
Molecular Weight:
Hythiemoside A
CAS No.: 853267-91-1
Reference Standards
VCID: VC0198304
Molecular Formula: C28H46O9
Molecular Weight:
CAS No. | 853267-91-1 |
---|---|
Product Name | Hythiemoside A |
Molecular Formula | C28H46O9 |
IUPAC Name | [(2R)-2-[(2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-hydroxyethyl] acetate |
Standard InChI | InChI=1S/C28H46O9/c1-15(30)35-14-20(31)27(4)10-8-17-16(12-27)6-7-19-26(2,3)21(9-11-28(17,19)5)37-25-24(34)23(33)22(32)18(13-29)36-25/h12,17-25,29,31-34H,6-11,13-14H2,1-5H3/t17-,18-,19-,20+,21-,22-,23+,24-,25+,27+,28+/m1/s1 |
SMILES | CC(=O)OCC(C1(CCC2C(=C1)CCC3C2(CCC(C3(C)C)OC4C(C(C(C(O4)CO)O)O)O)C)C)O |
Appearance | Solid |
PubChem Compound | 44607102 |
Last Modified | Nov 13 2021 |
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